Cas no 946682-74-2 (2-(2-Isopropyl-5-methylphenoxy)-5-(trifluoromethyl)phenylamine sulfate (salt))

• Product name: 2-(2-Isopropyl-5-methylphenoxy)-5-(trifluoromethyl)phenylamine sulfate (salt)
• CAS No: 946682-74-2
• MF: C₁₇H₁₈NOF₃
• Molecular Weight: 309.32612
• CID: 1073726
• PubChem ID: 26189395

2-(2-Isopropyl-5-methylphenoxy)-5-(trifluoromethyl)phenylamine sulfate (salt) Properties

Names and Identifiers

• 2-(2-Isopropyl-5-methylphenoxy)-5-(trifluoromethyl)aniline
• 946682-74-2
• 2-(5-methyl-2-propan-2-ylphenoxy)-5-(trifluoromethyl)aniline
• AKOS015838430
• [2-(2-isopropyl-5-methylphenoxy)-5-(trifluoromethyl)phenyl]amine sulfate (salt)
• 2-(2-Isopropyl-5-methylphenoxy)-5-(trifluoromethyl)phenylamine sulfate (salt)

• MDL： MFCD08687975
• Inchi： InChI=1S/C17H18F3NO/c1-10(2)13-6-4-11(3)8-16(13)22-15-7-5-12(9-14(15)21)17(18,19)20/h4-10H,21H2,1-3H3
• InChIKey： NIFQQEGHPVQDNQ-UHFFFAOYSA-N
• SMILES： CC(C)C1=C(C=C(C)C=C1)OC2=C(C=C(C=C2)C(F)(F)F)N

Computed Properties

• 精确分子量: 309.13404868g/mol
• 同位素质量: 309.13404868g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 2
• 重原子数量: 22
• 可旋转化学键数量: 4
• 复杂度: 358
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 5.1
• 拓扑分子极性表面积: 35.2Ų

2-(2-Isopropyl-5-methylphenoxy)-5-(trifluoromethyl)phenylamine sulfate (salt) Security Information

• Dangerous Mark：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers